5-Bromo-N-methoxy-N-methylpicolinamide

• IUPAC Name: 5-bromo-N-methoxy-N-methylpyridine-2-carboxamide
• InChI: InChI=1S/C8H9BrN2O2/c1-11(13-2)8(12)7-4-3-6(9)5-10-7/h3-5H,1-2H3
• InChI Key: YQUKLNVJRGVRKM-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=NC=C(C=C1)Br)OC
• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol

Description

“5-Bromo-N-methoxy-N-methylpicolinamide” is a chemical compound with the molecular formula C7H7BrN2O. Its molecular weight is 215.05.

Molecular Structure Analysis

The InChI code for “5-Bromo-N-methoxy-N-methylpicolinamide” is 1S/C7H7BrN2O/c1-9-7(11)6-3-2-5(8)4-10-6/h2-4H,1H3,(H,9,11).

Physical And Chemical Properties Analysis

The compound has a boiling point of 346.8°C at 760 mmHg. Its density is 1.545±0.06 g/cm3.

Scientific Research Applications

Biomolecule-Ligand Complex Studies

• .

Free Energy Calculations

• .

Structure-Based Drug Design

• .

Chemical Synthesis and Medicinal Chemistry

• .

Chromatography and Mass Spectrometry

• .

Advanced Battery Science

• .

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H315, H319, and H335.

Synthesis routes and methods I

Procedure details

N,O-dimethylhydroxylamine hydrochloride (500 mg, 5 mmol) was added to a mixture of N,N,N′,N′-tetramethyl-O-(7-azabenzotriazol-1-yl)uronium hexafluorophosphate (1400 mg, 3.7 mmol), DIPEA (1000 μL, 7 mmol) and 5-bromopyridine-2-carboxylic acid (500 mg, 2 mmol, Frontier Scientific catalog# B1704) in DMF (10 mL) at room temperature. The reaction was stirred overnight and was partitioned between water and EtOAc. The combined organic layer was washed with brine, dried over MgSO4, filtered and concentrated to give the crude product. The product was purified by chromatography on silica gel eluting with a hexane:EtOAc gradient to give 5-bromo-N-methoxy-N-methylpyridine-2-carboxamide as a clear oil (0.5 g, 60%). LCMS calculated for C8H10BrN2O2(M+H)+: m/z=244.9, 246.9. found: 244.9, 246.9.

Synthesis routes and methods II

Procedure details

N,O-dimethylhydroxylamine hydrochloride (500 mg, 5 mmol) was added to a mixture of N,N,N′,N′-tetramethyl-O-(7-azabenzotriazol-1-yl)uronium hexafluorophosphate (1400 mg, 3.7 mmol), N,N-diisopropylethylamine (1000 μL, 7 mmol) and 5-bromopyridine-2-carboxylic acid (500 mg, 2 mmol, Frontier Scientific catalog# B1704) in N,N-dimethylformamide (10 mL). The reaction mixture was stirred overnight at room temperature and was complete by LC/MS. The reaction was partitioned between water and EtOAc. The combined organic layer was washed with brine, dried over MgSO4, filtered and concentrated to give the crude product. The product was purified on by FCC on silica gel eluting a hexane: EtOAc (0-30%) gradient to give 5-bromo-N-methoxy-N-methylpyridine-2-carboxamide clear oil (0.50 g, 60%). LCMS calculated for C8H10BrN2O2(M+H)+: m/z=244.9, 246.9; found: 244.9, 246.9.

Synthesis routes and methods III

Procedure details

A mixture of 5-bromopyridine-2-carboxylic acid (3.0 g), N,O-dimethylhydroxylamine hydrochloride (2.9 g), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (5.69 g), 1-hydroxybenzotriazole (4.01 g), N,N-diisopropylethylamine (12.97 mL), 4-dimethylaminopyridine (0.181 g) and DMF (37.1 mL) was stirred at room temperature for 5 hr, and water was added. The mixture was extracted with ethyl acetate, and the extract was washed with water and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure and the residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (2.76 g).